Cas no 85385-97-3 (5-Chloro-4-ethynyl-1-methyl-1H-pyrazole)
5-Chloro-4-ethynyl-1-methyl-1H-pyrazole is a versatile heterocyclic compound featuring a chloro-substituted pyrazole core with an ethynyl functional group at the 4-position. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both halogen and alkyne moieties allows for selective functionalization via cross-coupling reactions, such as Sonogashira or Suzuki couplings, enhancing its utility in medicinal chemistry. The methyl group at the 1-position improves stability while maintaining reactivity. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture in targeted synthesis applications.
85385-97-3 structure
Product Name:5-Chloro-4-ethynyl-1-methyl-1H-pyrazole
CAS No:85385-97-3
MF:C6H5ClN2
MW:140.570299863815
CID:5310180
Update Time:2025-06-08
5-Chloro-4-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-4-ethynyl-1-methyl-1H-pyrazole
- 4-ethynyl-5-chloro-1-methylpyrazole
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- Inchi： 1S/C6H5ClN2/c1-3-5-4-8-9(2)6(5)7/h1,4H,2H3
- InChI Key： HRJSRWFWEQFPLU-UHFFFAOYSA-N
- SMILES： ClC1=C(C#C)C=NN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 148
- XLogP3: 1.4
- Topological Polar Surface Area: 17.8
5-Chloro-4-ethynyl-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1319638-1g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 1g |
$1480 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1319638-5g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 5g |
$3980 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1319638-1g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 1g |
$1480 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1319638-5g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 5g |
$3980 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1319638-5g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 5g |
$3980 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1319638-1g |
5-chloro-4-ethynyl-1-methyl-1H-pyrazole |
85385-97-3 | 95% | 1g |
$1480 | 2025-02-27 |
5-Chloro-4-ethynyl-1-methyl-1H-pyrazole Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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